Cas no 1798389-44-2 (3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine
• CAS No: 1798389-44-2
• MF: C₅H₉N₅S
• MW: 171.223458051682
• CID: 5211000
• PubChem ID: 75456968
• Update Time: 2025-06-08

3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 3-(2H-tetrazol-5-yl)-
• 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine

• Inchi： 1S/C5H9N5S/c1-2-11-3-4(6-1)5-7-9-10-8-5/h4,6H,1-3H2,(H,7,8,9,10)
• InChI Key： BYYHWVZTWMPIQC-UHFFFAOYSA-N
• SMILES： N1CCSCC1C1=NNN=N1

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine

Exploring the Potential of 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine (CAS No. 1798389-44-2) in Modern Chemistry

In the ever-evolving field of chemical research, 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine (CAS No. 1798389-44-2) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a tetrazole ring fused with a thiomorpholine scaffold, offers unique structural properties that make it a valuable candidate for pharmaceutical and material science applications. Researchers are increasingly focusing on its synthesis, reactivity, and potential biological activities, aligning with the growing demand for novel chemical entities in drug discovery and functional materials.

The compound's tetrazole moiety is particularly noteworthy due to its bioisosteric resemblance to carboxylic acids, a feature that has sparked interest in medicinal chemistry. This characteristic allows 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine to serve as a versatile building block in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting metabolic pathways, inflammation, and neurological disorders, topics that dominate current biomedical research trends. Additionally, the thiomorpholine component contributes to enhanced solubility and metabolic stability, addressing key challenges in drug development.

From a synthetic chemistry perspective, the preparation of 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine involves innovative strategies such as cycloaddition reactions and catalytic functionalization. These methods align with the broader shift toward sustainable and efficient synthetic protocols, a hot topic in green chemistry. Researchers are also exploring its applications in metal-organic frameworks (MOFs) and catalysis, where its nitrogen- and sulfur-rich structure could enable novel material properties. Such interdisciplinary applications resonate with the increasing interest in multifunctional compounds across scientific communities.

Beyond its chemical attributes, the compound's nomenclature—3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine—often raises questions among students and professionals alike. Clarifying its IUPAC naming conventions and structural features can serve as an educational resource, addressing common search queries like "tetrazole derivatives in drug design" or "thiomorpholine applications." Furthermore, its CAS No. 1798389-44-2 is frequently referenced in patent literature, underscoring its commercial relevance in intellectual property discussions.

As the scientific community continues to prioritize innovation, compounds like 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine exemplify the intersection of fundamental research and practical applications. Its study not only advances our understanding of heterocyclic chemistry but also contributes to solving real-world challenges in healthcare and technology. For those exploring cutting-edge chemical entities, this compound represents a compelling case study in molecular design and functionality.